Cas no 870562-80-4 (2-(2-oxoazetidin-1-yl)benzonitrile)

2-(2-oxoazetidin-1-yl)benzonitrile structure
870562-80-4 structure
Product Name:2-(2-oxoazetidin-1-yl)benzonitrile
CAS No:870562-80-4
MF:C10H8N2O
MW:172.18332195282
CID:4267926
PubChem ID:21069794
Update Time:2025-04-24

2-(2-oxoazetidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-(2-oxo-1-azetidinyl)-
    • 2-(2-oxoazetidin-1-yl)benzonitrile
    • 870562-80-4
    • SCHEMBL2530710
    • DB-111474
    • Inchi: 1S/C10H8N2O/c11-7-8-3-1-2-4-9(8)12-6-5-10(12)13/h1-4H,5-6H2
    • InChI Key: AQGGSWDNGBKJLH-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC=C1N1CCC1=O

Computed Properties

  • Exact Mass: 172.063662883Da
  • Monoisotopic Mass: 172.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.1Ų

2-(2-oxoazetidin-1-yl)benzonitrile Pricemore >>

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